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Abstract

This technical guide provides a comprehensive overview of the fundamental principles and
experimental methodologies of Krypton-85 (8°Kr) radiometric dating. As a short-lived
radioisotope of the noble gas krypton, 85Kr serves as a crucial tracer for dating young
environmental samples, particularly groundwater, with applications extending to atmospheric
studies and potentially in verifying underground nuclear activities. This document details the
nuclear properties of 8K, its atmospheric input function, and the analytical techniques used for
its quantification. Detailed experimental protocols for sample collection, krypton separation, and
measurement via low-level beta counting and Atom Trap Trace Analysis (ATTA) are presented.
Furthermore, this guide includes structured data tables for key parameters and visual diagrams
to elucidate the core concepts and workflows of 8>Kr dating.

Introduction to Krypton-85 Radiometric Dating

Radiometric dating is a technique used to date materials by comparing the abundance of a
naturally occurring radioactive isotope to the abundance of its decay products.[1] Krypton-85
(83Kr) is a radioactive isotope of the noble gas krypton with a half-life of 10.76 years, making it
an ideal tool for dating samples on the order of a few years to several decades.[2][3][4] Unlike
many other radioisotopes used in dating, 8°Kr is chemically inert, meaning it does not readily
react with its environment. This property simplifies the interpretation of dating results as its

© 2025 BenchChem. All rights reserved. 1/10 Tech Support


https://www.benchchem.com/product/b077114?utm_src=pdf-interest
https://www.benchchem.com/product/b077114?utm_src=pdf-body
https://www.benchchem.com/product/b077114?utm_src=pdf-body
https://atta.ustc.edu.cn/en-us/research/atta.html
https://www.benchchem.com/product/b077114?utm_src=pdf-body
https://indico.cern.ch/event/1131431/contributions/5065554/attachments/2515545/4324715/AIP_2022_Abstract.pdf
https://research.csiro.au/groundwater-systems/our-research/noble-gas-isotope-facility-for-groundwater-studies/radioactive-noble-gas-analysis-the-atta-facility/
https://water.llnl.gov/sites/water/files/2020-09/visser2014swrcb_gama13.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b077114?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

concentration is primarily affected by physical processes like atmospheric exchange and
radioactive decay.[3]

The primary application of Kr dating is in hydrogeology, specifically for determining the age of
young groundwater.[5][6] This information is vital for managing water resources, understanding
groundwater recharge rates, and assessing the vulnerability of aquifers to contamination. The
age of a groundwater sample, in this context, refers to the time elapsed since the water was
last in contact with the atmosphere and equilibrated with its 8Kr concentration.

Fundamental Principles
Production and Decay of Krypton-85

Krypton-85 is produced in the Earth's atmosphere through two primary mechanisms: natural
production via cosmic ray interactions with stable krypton isotopes (84Kr) and, more
significantly, anthropogenic production.[2][7] The dominant anthropogenic sources are nuclear
fission in reactors and the reprocessing of spent nuclear fuel.[2][3][8] Since the mid-20th
century, these anthropogenic releases have drastically increased the atmospheric
concentration of 83Kr, creating a well-defined atmospheric input function that is crucial for
dating.

85Kr decays to the stable isotope Rubidium-85 (8°Rb) through beta decay, emitting a beta
particle (electron) and an antineutrino.[7] The decay process has a maximum beta energy of
0.687 MeV.[7] The decay equation is as follows:

85Kr — 85Rb + B~ + ve

The consistent and well-characterized half-life of this decay process is the cornerstone of 85Kr
dating.

The Age Equation

The age of a sample is determined by measuring its remaining 85Kr concentration and
comparing it to the known atmospheric 8>Kr concentration at the time the sample was isolated
from the atmosphere. The fundamental equation for radiometric dating is:

N(t) = No * e7(-M\Y)
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Where:

N(t) is the number of 8Kr atoms at the time of measurement.

No is the initial number of 8>Kr atoms at the time of isolation from the atmosphere.

A is the decay constant of 8K,

t is the age of the sample.

The decay constant (M) is related to the half-life (t/2) by the equation: A = In(2) / ta/-.
To determine the age 't', the equation is rearranged to:

t =- (1/A) * In(N(t)/No)

The initial concentration (No) is inferred from historical atmospheric 85Kr concentration records,
which have been meticulously compiled over the past several decades.

Quantitative Data Summary

The following tables summarize the key quantitative data relevant to Krypton-85 radiometric
dating.

Table 1: Nuclear Properties of Krypton-85

Property Value Reference
Half-life (t1/2) 10.76 years [2][3]
Decay Constant (A) 0.0644 yr—1 Calculated
Decay Mode Beta Decay [7]
Maximum Beta Energy 0.687 MeV [7]

Decay Product Rubidium-85 (Stable) [7]

Table 2: Atmospheric Krypton-85 Data
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Parameter Value Reference
Natural Atmospheric
Trace amounts [7]

Abundance
Primary Anthropogenic Nuclear fuel reprocessing, e
Sources nuclear reactors
Recent Atmospheric ]

) Approximately 1.3 Bg/m3 (as of
Concentration (Northern [7]

_ 2005)

Hemisphere)
Isotopic Abundance in

: ~15 ppt [7]
Atmospheric Krypton

Table 3: Sample and Measurement Parameters
Typical Measurement

Parameter Reference

Value/Range

Technique

Water Sample Size

100 - 250 Liters

Low-level Beta

[2]

Counting

Water Sample Size

20 - 100 Liters

Atom Trap Trace
Analysis (ATTA)

Detection Limit (Low-

level Beta Counting)

~1% of present
atmospheric

concentration

Low-level Beta

[2]

Counting

Measurement
Precision (ATTA)

3-5% relative

uncertainty

Atom Trap Trace
Analysis (ATTA)

Experimental Protocols

The successful application of Krypton-85 dating relies on meticulous sample collection and

analysis. The general workflow involves sample collection, extraction and purification of krypton

gas, and finally, the measurement of the 85Kr activity.

© 2025 BenchChem. All rights reserved.

4/10 Tech Support


https://www-pub.iaea.org/MTCD/Publications/PDF/TE-2061web.pdf
https://indico.cern.ch/event/1131431/contributions/5065554/attachments/2515545/4324715/AIP_2022_Abstract.pdf
https://research.csiro.au/groundwater-systems/our-research/noble-gas-isotope-facility-for-groundwater-studies/radioactive-noble-gas-analysis-the-atta-facility/
https://www-pub.iaea.org/MTCD/Publications/PDF/TE-2061web.pdf
https://www-pub.iaea.org/MTCD/Publications/PDF/TE-2061web.pdf
https://indico.cern.ch/event/1131431/contributions/5065554/attachments/2515545/4324715/AIP_2022_Abstract.pdf
https://indico.cern.ch/event/1131431/contributions/5065554/attachments/2515545/4324715/AIP_2022_Abstract.pdf
https://www.benchchem.com/product/b077114?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b077114?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Groundwater Sample Collection

The primary objective of groundwater sampling is to extract the dissolved gases, including
krypton, from a large volume of water without contamination from the modern atmosphere.

Methodology:

o Well Selection: Choose a well that provides access to the desired aquifer with minimal
potential for atmospheric contamination.

e Pumping: Use a submersible pump to bring the groundwater to the surface. The pumping
rate should be sufficient to purge the well and obtain a representative sample from the
aquifer.

o Degassing: Employ a field-portable degassing unit. This typically involves a membrane
contactor where dissolved gases diffuse from the water into a carrier gas stream (e.g.,
helium) or a vacuum.[9]

o Gas Collection: The extracted gas mixture is collected in a suitable container, often a high-
pressure gas cylinder.

e Volume Measurement: Accurately measure the volume of water degassed and the total
volume of gas collected. This is crucial for calculating the initial krypton concentration in the
water.

o Sample Sealing and Transport: Securely seal the gas sample container to prevent any
leakage or contamination during transport to the laboratory.

Krypton Separation and Purification

In the laboratory, the collected gas sample, which is a mixture of various gases, undergoes a
multi-step purification process to isolate the krypton.

Methodology:

 Removal of Reactive Gases: The gas sample is passed through a series of chemical traps to
remove reactive gases like oxygen, nitrogen, and carbon dioxide. This is often achieved by
reacting the gas mixture with hot metal getters (e.g., titanium or zirconium).
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e Cryogenic Separation: The remaining noble gases are separated based on their different
boiling points using cryogenic techniques.

o The gas mixture is passed through a cold trap cooled with liquid nitrogen. Gases with
higher boiling points, such as xenon and krypton, will freeze out, while gases with lower
boiling points, like argon, neon, and helium, will pass through.

o By carefully controlling the temperature of the cold trap, the different noble gases can be
selectively vaporized and collected.

o Gas Chromatography: For further purification, gas chromatography is often employed. The
krypton fraction is passed through a chromatographic column that separates it from any
remaining impurities, particularly other noble gases with similar boiling points.

e Quantification: The volume of the purified krypton is accurately measured, typically using a
calibrated volume and a pressure transducer.

Measurement of Krypton-85 Activity

Two primary techniques are used to measure the low levels of 85Kr activity in the purified
krypton sample: low-level beta counting and Atom Trap Trace Analysis (ATTA).

This traditional method involves detecting the beta particles emitted during the decay of 8Kr.
Methodology:

o Counter Preparation: A low-background proportional counter or a liquid scintillation counter is
used. These counters are heavily shielded to reduce background radiation from cosmic rays
and other environmental sources.

o Sample Introduction: The purified krypton gas is introduced into the counting chamber of the
proportional counter, often mixed with a counting gas like methane or P-10 (90% argon, 10%
methane). For liquid scintillation counting, the krypton is dissolved in a scintillation cocktail.

e Counting: The detector measures the number of beta decay events over a long period (often
several days) to achieve sufficient statistical precision.

 Calibration: The counter's efficiency is determined using a standard of known 83Kr activity.
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» Data Analysis: The measured count rate, corrected for background and counting efficiency, is
used to calculate the 85Kr activity in the sample.

ATTA is a more recent and highly sensitive technique that involves counting individual 83Kr
atoms.

Methodology:

o Atom Beam Generation: The purified krypton sample is introduced into a vacuum system
where a beam of krypton atoms is generated.

e Laser Cooling and Trapping: A series of lasers are used to slow down and trap the 85Kr
atoms in a magneto-optical trap (MOT). The lasers are tuned to a specific electronic
transition in 8Kr, making the process highly selective for this isotope.

» Atom Detection: The trapped 85Kr atoms are detected by observing the fluorescence they
emit when excited by the trapping lasers. A sensitive camera or a photomultiplier tube is
used to count the individual trapped atoms.

 |Isotope Ratio Measurement: The number of trapped &Kr atoms is compared to the number
of a stable krypton isotope (e.qg., 8Kr) measured under the same conditions to determine the
85Kr/Kr isotopic ratio.

o Age Calculation: This ratio is then used in the age equation, along with the historical
atmospheric 8Kir/Kr ratio, to calculate the age of the sample.

Visualizations

The following diagrams illustrate key concepts and workflows in Krypton-85 radiometric dating.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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